Cas no 1691787-86-6 (2-methyl-5-(1-methylcyclopropyl)-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine)

• Product Name: 2-methyl-5-(1-methylcyclopropyl)-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine
• CAS No: 1691787-86-6
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 5711622
• PubChem ID: 103281631
• Update Time: 2023-11-24

2-methyl-5-(1-methylcyclopropyl)-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 1691787-86-6
• 2-Methyl-5-(1-methylcyclopropyl)-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine
• EN300-1119503
• Imidazo[1,2-a]pyrimidine, 1,2,3,5,6,7-hexahydro-2-methyl-5-(1-methylcyclopropyl)-
• 2-methyl-5-(1-methylcyclopropyl)-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine

• Inchi： 1S/C11H19N3/c1-8-7-14-9(11(2)4-5-11)3-6-12-10(14)13-8/h8-9H,3-7H2,1-2H3,(H,12,13)
• InChI Key： ICQBHJJDBGTEFF-UHFFFAOYSA-N
• SMILES： N12C(=NCCC1C1(C)CC1)NC(C)C2

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 27.6Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 270.9±23.0 °C(Predicted)
• pka: 14.17±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydropyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydropyrimidines